1-(1H-Benzimidazol-2-yl)-2-chloroethanol

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-2-chloroethanol
• InChI: InChI=1S/C9H9ClN2O/c10-5-8(13)9-11-6-3-1-2-4-7(6)12-9/h1-4,8,13H,5H2,(H,11,12)
• InChI Key: JIPNJBGVSHUMOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(CCl)O
• Molecular Formula: C9H9ClN2O
• DSSTOX Substance ID: DTXSID10343511
• Molecular Weight: 196.63 g/mol
• CAS RN: 400073-85-0

Description

Benzimidazole is a bicyclic molecule composed of a benzene ring fused with a five-membered imidazole ring. It’s an important heterocyclic pharmacophore due to its association with a wide range of biological activities.

Synthesis Analysis

Benzimidazole derivatives can be synthesized through various methods. For instance, 1-(1H-Benzimidazol-2-yl)-N-(1H-benzimidazol-2-ylmethyl)methanamine and 2-(1H-benzimidazol-2-ylmethylsulfanylmethyl)-1H-benzimidazole have been prepared and characterized.

Molecular Structure Analysis

The benzimidazole core is planar and is isostructural with naturally occurring nucleotides. This similarity to natural molecules has led to the preparation of derivatives that can be utilized in medicinal chemistry.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to show a broad spectrum of pharmacological properties. For example, new 1H-benzimidazole-2-yl hydrazones have shown combined antiparasitic and antioxidant activity.

Physical And Chemical Properties Analysis

Benzimidazole is a white crystal that is also known as azaindole, 3-azindole, benzoglyoxaline, 1,3-diazaindene, and 3-benzodiazole. It’s highly soluble in water and other polar solvents.

Scientific Research Applications

. . .

Molecular Docking Studies

. . This makes it a potential candidate for drug design and discovery.

Antiviral Applications

, making it a potential candidate for the treatment of various viral diseases.

Anticancer Applications

. It could potentially be used in the development of new cancer therapies.

Antibacterial Applications

, suggesting its potential use in combating bacterial infections.

Alzheimer’s Disease Treatment

. Further studies are needed to confirm its efficacy and safety.

X-Ray Crystal Structure Analysis

. .

Synthesis of Benzimidazole Derivatives

. These derivatives have a wide range of applications in medicinal chemistry and drug design.

Mechanism of Action

Target of Action

The primary target of 1-(1H-Benzimidazol-2-yl)-2-chloroethanol is likely to be related to the benzimidazole moiety, which is known to have diverse pharmacological activities . Benzimidazole derivatives have been reported to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The compound’s interaction with tubulin proteins has also been noted .

Mode of Action

The mode of action of 1-(1H-Benzimidazol-2-yl)-2-chloroethanol involves its interaction with its targets, leading to various changes. For instance, it has been suggested that the compound can bind to tubulin proteins, disrupting microtubule assembly and the formation of spindles at cell division, resulting in the malsegregation of chromosomes .

Biochemical Pathways

The biochemical pathways affected by 1-(1H-Benzimidazol-2-yl)-2-chloroethanol are likely to be diverse, given the broad-spectrum pharmacological properties of benzimidazole derivatives . The compound’s ability to react with various free radicals, such as ˙OCH3, ˙OOH, and ˙OOCH3, suggests that it may influence oxidative stress pathways .

Pharmacokinetics

For instance, in the case of carbendazim, a benzimidazole derivative, it was found that a significant portion of an oral dose was eliminated with the urine within 24 hours .

Result of Action

The molecular and cellular effects of 1-(1H-Benzimidazol-2-yl)-2-chloroethanol’s action are likely to be diverse, reflecting its broad-spectrum pharmacological properties. For example, benzimidazole derivatives have been reported to exhibit antiproliferative activity on tumor cell lines . Additionally, the compound’s ability to react with various free radicals suggests that it may have antioxidant properties .

Action Environment

The action, efficacy, and stability of 1-(1H-Benzimidazol-2-yl)-2-chloroethanol can be influenced by various environmental factors. For instance, the compound’s antioxidant activity was elucidated in vitro against stable free radicals DPPH and ABTS, as well as iron-induced oxidative damage in model systems containing biologically relevant molecules lecithin and deoxyribose . This suggests that the compound’s action may be influenced by the presence of certain molecules and ions in its environment.

Future Directions

Benzimidazole derivatives have significant importance as chemotherapeutic agents in diverse clinical conditions. Several promising therapeutic candidates are undergoing human trials, and some of these are going to be approved for clinical use.